![molecular formula C21H27ClN6O2 B1207399 8-[4-(3-Chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione](/img/structure/B1207399.png)
8-[4-(3-Chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione
Overview
Description
8-[4-(3-chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione is a member of piperazines.
Scientific Research Applications
Antihistamine Activity
A study found that the structural manipulation of polycyclic piperazinyl imide serotonergic agents, including compounds similar to 8-[4-(3-Chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione, led to the synthesis of derivatives demonstrating significant H1-antagonist activity. This indicates potential use in antihistamine applications (Abou-Gharbia et al., 1995).
Anticonvulsant Properties
Research on Mannich bases derived from similar compounds showed promising anticonvulsant profiles, particularly in the maximal electroshock (MES) test. This suggests their potential application in epilepsy treatment (Obniska et al., 2010).
Spectroscopic and Docking Studies
A study involving derivatives of 8-[4-(3-Chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione explored their characterization using spectroscopic methods and molecular docking studies. These investigations provide insights into the molecule's interaction with biological targets, offering a pathway for drug development (Murugesan et al., 2021).
Antiasthmatic Activity
Compounds with structures akin to 8-[4-(3-Chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione were synthesized and evaluated for antiasthmatic activity. The research highlighted their vasodilator activity, indicating their potential in treating asthma (Bhatia et al., 2016).
Analgesic and Antinociceptive Activity
A study evaluated the effects of similar compounds in animal models of induced pain, demonstrating analgesic activities. This suggests the potential application of these compounds in pain management (Zygmunt et al., 2015).
Cardiovascular Activity
Investigations into derivatives of 8-[4-(3-Chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione revealed significant cardiovascular activity, including antiarrhythmic and hypotensive effects. This suggests their potential use in treating cardiovascular conditions (Chłoń-Rzepa et al., 2004).
Herbicidal Applications
A study on 1-phenyl-piperazine-2,6-diones, structurally related to the compound , demonstrated significant herbicidal activity. This indicates potential agricultural applications (Li et al., 2005).
properties
Product Name |
8-[4-(3-Chlorophenyl)-1-piperazinyl]-3-methyl-7-pentylpurine-2,6-dione |
|---|---|
Molecular Formula |
C21H27ClN6O2 |
Molecular Weight |
430.9 g/mol |
IUPAC Name |
8-[4-(3-chlorophenyl)piperazin-1-yl]-3-methyl-7-pentylpurine-2,6-dione |
InChI |
InChI=1S/C21H27ClN6O2/c1-3-4-5-9-28-17-18(25(2)21(30)24-19(17)29)23-20(28)27-12-10-26(11-13-27)16-8-6-7-15(22)14-16/h6-8,14H,3-5,9-13H2,1-2H3,(H,24,29,30) |
InChI Key |
ZWHCMCUJSHPCFE-UHFFFAOYSA-N |
SMILES |
CCCCCN1C2=C(N=C1N3CCN(CC3)C4=CC(=CC=C4)Cl)N(C(=O)NC2=O)C |
Canonical SMILES |
CCCCCN1C2=C(N=C1N3CCN(CC3)C4=CC(=CC=C4)Cl)N(C(=O)NC2=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-chlorophenyl)-2-[[cyclopropyl(oxo)methyl]amino]-4-methyl-5-thiazolecarboxamide](/img/structure/B1207331.png)
